molecular formula C15H20FN3O B2803046 N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide CAS No. 1208431-99-5

N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide

Cat. No. B2803046
CAS RN: 1208431-99-5
M. Wt: 277.343
InChI Key: ZMHOLOLIEQDLIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide, also known as CFTRinh-172, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR), a chloride channel that is responsible for regulating salt and water movement across epithelial surfaces. CFTRinh-172 has been studied for its potential to treat cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives, including N,N-dimethylacetamide and N-methylacetamide, have commercial importance due to their varied biological effects. Research has expanded our understanding of the biological consequences of exposure to these chemicals, which is crucial for their usage or proposed usage in various applications. The biological responses to these chemicals vary both qualitatively and quantitatively, highlighting the need for continued research to fully understand their impacts (Kennedy, 2001).

Pharmacokinetics and Pharmacodynamics of Ketamine

Ketamine, an acetamide derivative, is studied extensively for its pharmacokinetics and pharmacodynamics, especially in the context of anesthesia and pain therapy. The drug demonstrates complex biotransformation and interaction with various receptors, shedding light on its multifaceted applications in medical research (Peltoniemi et al., 2016).

Novel Synthetic Opioids Research

The search for novel synthetic opioids, including acetamide derivatives, is crucial for understanding their impact on drug markets, prevalence, and harm. This research is vital for developing strategies to detect these substances early in toxicological samples, thereby contributing to public health safety measures (Sharma et al., 2018).

Anticancer Applications of Flutamide

Flutamide, a non-steroidal antiandrogen drug that is an acetamide derivative, has shown efficacy in the treatment of advanced prostatic cancer. Its therapeutic potential, especially in combination with hormone therapy, highlights the importance of acetamide derivatives in cancer treatment (Brogden et al., 1989).

Biobutanol Production

Research on acetone–butanol–ethanol (ABE) fermentation, involving acetamide derivatives, has significant implications for biobutanol production as a liquid alternative fuel. This area of research addresses critical aspects of biochemistry, microbial cultures, and economic viability, underscoring the role of acetamide derivatives in sustainable energy solutions (Ranjan & Moholkar, 2012).

properties

IUPAC Name

N-(2-cyano-3-methylbutan-2-yl)-2-(3-fluoro-4-methylanilino)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20FN3O/c1-10(2)15(4,9-17)19-14(20)8-18-12-6-5-11(3)13(16)7-12/h5-7,10,18H,8H2,1-4H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZMHOLOLIEQDLIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NCC(=O)NC(C)(C#N)C(C)C)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20FN3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-Cyano-1,2-dimethylpropyl)-2-[(3-fluoro-4-methylphenyl)amino]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.